5-((4-Bromophenyl)(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(4-bromophenyl)-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methyl]-2-ethyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C20H23BrN4O3S/c1-2-15-22-19-25(23-15)18(26)17(29-19)16(13-3-5-14(21)6-4-13)24-9-7-20(8-10-24)27-11-12-28-20/h3-6,16,26H,2,7-12H2,1H3
• InChI Key: VRQLITAGERCEJX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=C(SC2=N1)C(C3=CC=C(C=C3)Br)N4CCC5(CC4)OCCO5)O
• Molecular Formula: C20H23BrN4O3S
• Molecular Weight: 479.4 g/mol

Description

The compound contains several functional groups including a bromophenyl group, a 1,4-dioxa-8-azaspiro[4.5]decane group, a thiazolo[3,2-b][1,2,4]triazol group, and an ethyl group. These groups could potentially give the compound various properties depending on their arrangement and interactions.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the 1,4-dioxa-8-azaspiro[4.5]decane group could potentially be synthesized from a suitable diol and amine.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of polar functional groups and heteroatoms might make it more soluble in polar solvents.

Scientific Research Applications

Antiviral Activity

• Researchers have explored the antiviral properties of indole derivatives, and this compound fits within that category. .
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Anti-HIV Potential

• . Further investigations into its mechanism of action and potential therapeutic applications are warranted.

Antimicrobial and Antitubercular Activities

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Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety precautions. Based on its structure, it could potentially be irritating to the skin and eyes.